1-(Prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride
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Overview
Description
1-(Prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride is a chemical compound with the CAS Number: 2138145-29-4 . It has a molecular weight of 173.69 and is typically stored at room temperature . The compound is usually available in powder form .
Synthesis Analysis
The synthesis of compounds similar to this compound often involves N-alkylation . For instance, the synthesis of a related compound, methyl 1-prop-2-yn-1-yl-1H-indole-5-carboxylate, involves N-alkylation of methyl indole-5-carboxylate with propargyl bromide in toluene/50% sodium hydroxide under phase-transfer catalysis .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H15N.ClH/c1-2-6-9(10)7-4-3-5-8-9;/h1H,3-8,10H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Bioconjugation Techniques
Studies have investigated the mechanism of amide formation using carbodiimide for bioconjugation in aqueous media, employing compounds with functionalities similar to "1-(Prop-2-yn-1-yl)cyclohexan-1-amine hydrochloride" (Nakajima & Ikada, 1995). This research is crucial for developing bioconjugation strategies in drug delivery systems and biomolecule labeling.
Ligand Synthesis for Metal Complexes
Research on the synthesis of water-soluble amine phenols for complex formation with metals like Aluminum(III), Gallium(III), and Indium(III) highlights the utility of amine-functionalized compounds in creating metal complexes with specific properties, including stability constants and solution structures (Caravan & Orvig, 1997). These complexes have potential applications in catalysis, material science, and medicine.
Photochemical Studies
The photochemistry of cyclopropa[l]phenanthrene derivatives, structurally related to "this compound," has been explored for insights into photolytic reactions and the generation of reactive intermediates, useful in synthetic chemistry and materials science (Hardikar, Warren, & Thamattoor, 2015).
Cycloaddition Reactions
Research on cycloaddition reactions involving 1-alkynyl sulfones and 1-alkynylamines, leading to cyclobutadiene intermediates, illustrates the potential of propargylamine derivatives in synthetic organic chemistry, providing pathways to complex molecular architectures (Eisch, Hallenbeck, & Lucarelli, 1991).
Safety and Hazards
This compound is associated with several hazard statements including H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
1-prop-2-ynylcyclohexan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N.ClH/c1-2-6-9(10)7-4-3-5-8-9;/h1H,3-8,10H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNFOBDOQIZPMGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC1(CCCCC1)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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